Cas no 103239-24-3 (L-Glutathione oxidized disodium)

• Product Name: L-Glutathione oxidized disodium
• CAS No: 103239-24-3
• MF: C₂₀H₃₀N₆Na₂O₁₂S₂
• MW: 656.594744205475
• MDL: MFCD00148894
• CID: 125550
• PubChem ID: 24895179
• Update Time: 2025-05-20

L-Glutathione oxidized disodium Chemical and Physical Properties

Names and Identifiers

• GLUTATHIONE DISODIUM SALT OXIDIZED FORM
• L-Glutathione, oxidized (sodium salt)
• 2')-disulfide, sodium salt (1:2)
• GLUTATHIONE DISODIUM OXIDIZED FORM*CELL CULTURE TES
• GLUTATHIONE OXIDIZED DISODIUM SALT
• GLUTATHIONE OXIDIZED FORM DISODIUM
• glutathione,oxidised,sodium salt
• GLUTATHIONE,OXIDIZED FORM DISODIUM SALT
• GSSG DISODIUM SALT
• GSSG,OXIDIZED FORM DISODIUM SALT
• L-GLUTATHIONE OXIDIZED DISODIUM SALT
• L-Glutathione oxidized disodium salt,GSSG
• GSSG
• L-gamma-Glutamyl-L-cysteinyl-glycine bimol. (2→2')-disulfide disodium salt
• Glutoxim
• NOV 002
• DRFILBXQKYDTFW-JIWRMXRASA-L
• GSSG , OXIDIZED FORM DISODIUM SALT
• glutathione, oxidised, sodium salt
• GLUTATHIONE, OXIDIZED FORM DISODIUM SALT
• L-Glutathione oxidized disodium
• J-000914
• Glutoxim; NOV 002;Glycine, L--glutamyl-L-cysteinyl-, (22')-disulfide, disodium salt; Glycine, L--glutamyl-L-cysteinyl-, bimol. (22')-disulfide, disodium salt
• 103239-24-3
• disodium;(2S)-2-amino-5-[[(2R)-3-[[(2R)-2-[[(4S)-4-amino-4-carboxybutanoyl]amino]-3-(carboxylatomethylamino)-3-oxopropyl]disulfanyl]-1-(carboxymethylamino)-1-oxopropan-2-yl]amino]-5-oxopentanoate
• glutathione disulfide disodium salt
• sodium (S)-2-amino-5-((R)-3-(((R)-2-((S)-4-amino-4-carboxybutanamido)-3-(carboxylatomethylamino)-3-oxopropyl)disulfanyl)-1-(carboxymethylamino)-1-oxopropan-2-ylamino)-5-oxopentanoate

• MDL： MFCD00148894
• Inchi： 1S/C20H32N6O12S2.2Na/c21-9(19(35)36)1-3-13(27)25-11(17(33)23-5-15(29)30)7-39-40-8-12(18(34)24-6-16(31)32)26-14(28)4-2-10(22)20(37)38;;/h9-12H,1-8,21-22H2,(H,23,33)(H,24,34)(H,25,27)(H,26,28)(H,29,30)(H,31,32)(H,35,36)(H,37,38);;/q;2*+1/p-2/t9-,10-,11-,12-;;/m0../s1
• InChI Key： DRFILBXQKYDTFW-JIWRMXRASA-L
• SMILES： S(C[C@@H](C(NCC(=O)[O-])=O)NC(CC[C@@H](C(=O)O)N)=O)SC[C@@H](C(NCC(=O)O)=O)NC(CC[C@@H](C(=O)[O-])N)=O.[Na+].[Na+]

Computed Properties

• Exact Mass: 656.11600
• Monoisotopic Mass: 656.11585132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 42
• Rotatable Bond Count: 23
• Complexity: 942
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 374Ų

Experimental Properties

• Solubility: H2O: 50 mg/mL, clear, colorless
• PSA: 373.90000
• LogP: -3.58200

L-Glutathione oxidized disodium Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：3
• Safety Term：WGK Germany 3F 3
• Storage Condition：−20°C

Additional information on L-Glutathione oxidized disodium

Exploring the Potential of L-Glutathione Oxidized Disodium: A Comprehensive Overview

L-glutathione oxidized disodium, also known as sodium glutathione disodium salt, is a critical compound in the field of biochemistry and molecular biology. With its CAS number 103239-24-3, this compound has garnered significant attention due to its versatile applications in various industries, including pharmaceuticals, cosmetics, and food additives. This article delves into the properties, functions, and recent advancements associated with L-glutathione oxidized disodium.

L-glutathione oxidized disodium is a derivative of glutathione, a tripeptide composed of glutamic acid, cysteine, and glycine. It plays a pivotal role in cellular defense mechanisms by acting as a potent antioxidant. The oxidized form of glutathione (GSSG) is particularly significant as it facilitates redox reactions and maintains cellular homeostasis. The disodium salt form enhances its solubility, making it more suitable for various industrial applications.

Recent studies have highlighted the importance of L-glutathione oxidized disodium in mitigating oxidative stress, a condition linked to numerous diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. Researchers have demonstrated that supplementation with this compound can significantly boost intracellular glutathione levels, thereby enhancing the body's ability to combat oxidative damage. For instance, a 2023 study published in *Antioxidants* journal revealed that oral administration of L-glutathione oxidized disodium improved antioxidant capacity in individuals with chronic oxidative stress.

In the cosmetic industry, L-glutathione oxidized disodium has emerged as a key ingredient in anti-aging products. Its ability to neutralize free radicals and protect skin cells from UV-induced damage makes it highly desirable for formulations aimed at maintaining youthful skin. A 2022 clinical trial conducted by dermatologists found that topical application of products containing this compound reduced signs of photoaging and improved skin elasticity.

The pharmaceutical sector has also benefited from the properties of L-glutathione oxidized disodium. It is being explored as a potential adjuvant in chemotherapy to reduce oxidative stress caused by anticancer drugs. Additionally, its immunomodulatory effects are being investigated for use in autoimmune diseases. A 2021 study in *Journal of Immunology* reported that this compound enhanced immune response in mice models without causing adverse effects.

From an analytical standpoint, L-glutathione oxidized disodium serves as a valuable reagent in biochemical assays. Its stability and specificity make it ideal for measuring glutathione levels in biological samples. Recent advancements in analytical techniques have further enhanced its utility, enabling precise quantification even at trace levels.

In conclusion, L-glutathione oxidized disodium (CAS No. 103239-24-3) stands out as a multifaceted compound with immense potential across diverse fields. Its role as an antioxidant, cosmetic ingredient, pharmaceutical adjuvant, and analytical reagent underscores its significance in modern science and industry. As research continues to uncover new applications and mechanisms of action, this compound is poised to play an even greater role in improving human health and well-being.